Cas no 1955506-05-4 (5-{octahydrocyclopentacpyrrol-3a-yl}-3-phenyl-1,2,4-oxadiazole)

• Product Name: 5-{octahydrocyclopentacpyrrol-3a-yl}-3-phenyl-1,2,4-oxadiazole
• CAS No: 1955506-05-4
• MF: C₁₅H₁₇N₃O
• MW: 255.314983129501
• MDL: MFCD30180711
• CID: 5240900
• PubChem ID: 122360312
• Update Time: 2026-03-08

5-{octahydrocyclopentacpyrrol-3a-yl}-3-phenyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyrrole, octahydro-3a-(3-phenyl-1,2,4-oxadiazol-5-yl)-
• 5-{octahydrocyclopentacpyrrol-3a-yl}-3-phenyl-1,2,4-oxadiazole

• MDL： MFCD30180711
• Inchi： 1S/C15H17N3O/c1-2-5-11(6-3-1)13-17-14(19-18-13)15-8-4-7-12(15)9-16-10-15/h1-3,5-6,12,16H,4,7-10H2
• InChI Key： HMPDLAZETKCVNO-UHFFFAOYSA-N
• SMILES： N1CC2(C3ON=C(C4=CC=CC=C4)N=3)CCCC2C1

Additional information on 5-{octahydrocyclopentacpyrrol-3a-yl}-3-phenyl-1,2,4-oxadiazole

5-{octahydrocyclopentacpyrrol-3a-yl}-3-phenyl-1,2,4-oxadiazole (CAS No. 1955506-05-4): A Comprehensive Overview

The compound 5-{octahydrocyclopentacpyrrol-3a-yl}-3-phenyl-1,2,4-oxadiazole (CAS No. 1955506-05-4) is a unique heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This 1,2,4-oxadiazole derivative, characterized by its octahydrocyclopentacpyrrole and phenyl substituents, exhibits a range of intriguing properties that make it a subject of ongoing scientific exploration.

One of the most notable features of 5-{octahydrocyclopentacpyrrol-3a-yl}-3-phenyl-1,2,4-oxadiazole is its structural complexity, which contributes to its potential biological activity. The 1,2,4-oxadiazole ring system is known for its stability and ability to participate in hydrogen bonding, making it a valuable scaffold in drug design. Researchers are particularly interested in its potential applications in targeting neurological disorders, given the growing global focus on mental health and neurodegenerative diseases like Alzheimer's and Parkinson's.

In recent years, the demand for novel heterocyclic compounds with therapeutic potential has surged, driven by the need for innovative treatments in areas such as oncology and infectious diseases. The octahydrocyclopentacpyrrole moiety in this compound is of particular interest due to its conformational flexibility, which may enhance binding affinity to biological targets. This aligns with current trends in drug discovery, where researchers are increasingly focusing on 3D molecular architectures to improve drug efficacy and reduce side effects.

The synthesis of 5-{octahydrocyclopentacpyrrol-3a-yl}-3-phenyl-1,2,4-oxadiazole typically involves multi-step organic reactions, with careful consideration given to yield optimization and purity. Pharmaceutical companies and research institutions are exploring scalable synthetic routes to this compound, as evidenced by recent patent filings and publications in journals like the Journal of Medicinal Chemistry. The compound's CAS No. 1955506-05-4 serves as a unique identifier in these scientific communications and regulatory documents.

From a commercial perspective, the market for specialized pharmaceutical intermediates like this compound is expanding rapidly. The global pharmaceutical industry's shift toward personalized medicine and targeted therapies has created new opportunities for molecules with unique structural features. Suppliers of 5-{octahydrocyclopentacpyrrol-3a-yl}-3-phenyl-1,2,4-oxadiazole are increasingly focusing on GMP-compliant production to meet the stringent quality requirements of drug development pipelines.

In the context of current scientific trends, this compound's potential as a bioisostere is particularly noteworthy. The 1,2,4-oxadiazole ring can serve as a replacement for various functional groups in drug molecules, potentially improving pharmacokinetic properties. This application is especially relevant given the pharmaceutical industry's ongoing challenges with drug bioavailability and metabolic stability.

Environmental considerations in chemical synthesis have also brought attention to compounds like 5-{octahydrocyclopentacpyrrol-3a-yl}-3-phenyl-1,2,4-oxadiazole. Researchers are investigating greener synthetic approaches that minimize waste and energy consumption, reflecting the broader push toward sustainable chemistry in the pharmaceutical sector. The compound's structural features may offer advantages in this regard, as some synthetic routes to 1,2,4-oxadiazoles can be optimized for atom economy.

Looking ahead, the scientific community anticipates continued interest in 5-{octahydrocyclopentacpyrrol-3a-yl}-3-phenyl-1,2,4-oxadiazole as research into its biological activities progresses. Preliminary studies suggest potential interactions with various enzyme systems, though comprehensive pharmacological profiling remains ongoing. The compound's unique combination of octahydrocyclopentacpyrrole and phenyl-1,2,4-oxadiazole moieties presents numerous possibilities for structure-activity relationship studies.

For researchers and procurement specialists seeking CAS No. 1955506-05-4, it's important to note that availability may vary depending on synthesis scale and purity requirements. The compound is typically supplied as a research chemical, with analytical data including NMR, HPLC, and mass spectrometry available from reputable manufacturers. As with all specialized chemicals, proper storage conditions and handling procedures should be followed to maintain compound integrity.

The intellectual property landscape surrounding 5-{octahydrocyclopentacpyrrol-3a-yl}-3-phenyl-1,2,4-oxadiazole is evolving, with several research groups and pharmaceutical companies investigating its therapeutic potential. Recent patent applications suggest interest in its use as a building block for more complex drug candidates, particularly in central nervous system disorders. This aligns with current pharmaceutical industry priorities, where neurological targets represent a significant area of unmet medical need.

In analytical chemistry applications, 5-{octahydrocyclopentacpyrrol-3a-yl}-3-phenyl-1,2,4-oxadiazole presents interesting challenges and opportunities for method development. The compound's unique structure requires specialized chromatographic conditions for accurate quantification, making it a subject of interest in analytical method development circles. Researchers are particularly interested in developing robust HPLC and LC-MS methods for this and related 1,2,4-oxadiazole derivatives.

As the scientific understanding of 5-{octahydrocyclopentacpyrrol-3a-yl}-3-phenyl-1,2,4-oxadiazole deepens, its role in medicinal chemistry is likely to expand. The compound exemplifies the ongoing innovation in heterocyclic chemistry, where novel structures continue to provide solutions to complex therapeutic challenges. With its combination of octahydrocyclopentacpyrrole and phenyl-1,2,4-oxadiazole moieties, this molecule represents an important addition to the medicinal chemist's toolbox.

For those interested in the computational aspects of drug design, 5-{octahydrocyclopentacpyrrol-3a-yl}-3-phenyl-1,2,4-oxadiazole offers interesting possibilities for molecular modeling studies. The compound's three-dimensional structure presents opportunities for docking studies with various biological targets, particularly those involving protein-protein interactions. This application is especially relevant given the growing importance of computational methods in early-stage drug discovery.

In conclusion, 5-{octahydrocyclopentacpyrrol-3a-yl}-3-phenyl-1,2,4-oxadiazole (CAS No. 1955506-05-4) represents a fascinating example of modern heterocyclic chemistry with significant potential in pharmaceutical research. Its unique structural features, combined with the versatility of the 1,2,4-oxadiazole scaffold, make it a compound of continuing interest to researchers across multiple disciplines. As scientific understanding of its properties and applications grows, this molecule is likely to play an increasingly important role in the development of novel therapeutic agents.